
N-tert-Butylglycine Hydrochloride: A Technical
Guide to Safety and Handling

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: N-tert-Butylglycine hydrochloride

Cat. No.: B1287880 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-tert-Butylglycine hydrochloride is a key intermediate in pharmaceutical synthesis, notably

in the production of APIs like Tigecycline.[1] As with any chemical reagent, a thorough

understanding of its properties and associated hazards is paramount for safe handling and use

in a laboratory or manufacturing setting. This technical guide provides an in-depth overview of

the safety and handling procedures for N-tert-Butylglycine hydrochloride, compiled from

available safety data sheets and chemical databases.

Chemical and Physical Properties
N-tert-Butylglycine hydrochloride is a white crystalline solid.[2] It is soluble in water and

alcohol solvents.[2][3] A summary of its key physical and chemical properties is provided in

Table 1.
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Property Value Source

Molecular Formula C6H14ClNO2 [2][4][5]

Molecular Weight 167.63 g/mol [4][5]

Appearance
White Solid / Crystalline

Powder
[2]

Melting Point 223-224 °C [1][2][6]

Boiling Point 206.9 °C at 760 mmHg [2]

Density ~1 g/cm³ [1][2]

Flash Point 78.9 °C [1][2]

Vapor Pressure 0.0935 mmHg at 25 °C [2]

Storage Temperature
Room Temperature, under

inert atmosphere
[2][6]

Hazard Identification and Classification
N-tert-Butylglycine hydrochloride is classified as a hazardous substance. The primary

hazards are associated with irritation to the skin, eyes, and respiratory system.[4][7] The GHS

hazard classifications are summarized in Table 2.

Hazard Class Hazard Statement GHS Classification

Skin Irritation H315: Causes skin irritation Category 2

Eye Irritation
H319: Causes serious eye

irritation
Category 2

Specific target organ toxicity —

Single exposure

H335: May cause respiratory

irritation

Category 3 (Respiratory

system)

Source:[4][5][6]
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It is important to note that some reports also include warnings for acute oral toxicity (H302:

Harmful if swallowed), acute dermal toxicity (H311: Toxic in contact with skin), and the potential

to cause severe skin burns and eye damage (H314, H318).[5]

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to proper handling procedures and the use of appropriate personal protective

equipment are crucial to minimize exposure and ensure safety.

Engineering Controls
Work in a well-ventilated area.[8][9]

Use a chemical fume hood if there is a risk of dust formation or aerosol generation.

Ensure safety showers and eyewash stations are readily accessible.[9]

Personal Protective Equipment
A logical workflow for selecting and using PPE is outlined in the diagram below.
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Hazard Assessment

PPE Selection

Procedure

Identify Potential for
Exposure (Inhalation, Skin, Eye)

Respiratory Protection:
NIOSH/MSHA or EN 149 approved respirator for dusts

Inhalation Risk

Hand Protection:
Protective gloves

Skin Contact Risk

Eye Protection:
Goggles (EN 166)

Splash/Dust Risk

Body Protection:
Long-sleeved clothing, lab coat

General Handling

Handle chemical in designated area

Decontaminate or dispose of PPE after use

Work Complete

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling N-tert-Butylglycine Hydrochloride.

A summary of recommended PPE is provided in Table 3.
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Protection Type Recommendation Source

Eye/Face Protection

Goggles (European standard -

EN 166) or safety glasses with

side-shields.

[4][9]

Skin Protection
Protective gloves and long-

sleeved clothing.
[4]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if dust is generated. For

nuisance exposures, a type

P95 (US) or P1 (EU EN 143)

particle respirator may be

used. For higher-level

protection, use type

OV/AG/P99 (US) or ABEK-P2

(EU EN 143) respirator

cartridges.

[4][8][10]

General Hygiene Practices
Avoid contact with skin, eyes, and clothing.[2]

Do not breathe dust.[2][10]

Wash hands thoroughly after handling.[8][9]

Do not eat, drink, or smoke in the work area.[9]

First Aid Measures
In case of exposure, follow the first aid measures outlined in Table 4.
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Exposure Route First Aid Procedure

Inhalation

Remove person to fresh air. If not breathing,

give artificial respiration. Get medical attention if

symptoms occur.

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. If skin irritation

persists, call a physician.

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Get medical attention if

symptoms occur. Never give anything by mouth

to an unconscious person.

Source:[4][8][10]

The following diagram illustrates the general first aid response protocol.
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Exposure Event

Immediate Response

Medical Attention

Chemical Exposure Occurs

Remove from exposure source

IF INHALED:
Move to fresh air

Inhalation

IF ON SKIN:
Wash with soap and water

Skin Contact

IF IN EYES:
Rinse with water for 15 mins

Eye Contact

IF SWALLOWED:
Rinse mouth, drink water

Ingestion

Seek medical advice/attention

If irritation persists

Provide Safety Data Sheet to medical personnel

Click to download full resolution via product page

Caption: General First Aid Response Protocol for Chemical Exposure.

Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions: Ensure adequate ventilation.[10] Use personal protective equipment

as required.[10] Avoid dust formation.[4][10] Evacuate personnel to safe areas.[10]
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Environmental Precautions: Prevent the product from entering drains.[10] It should not be

released into the environment.[4]

Containment and Cleaning: Sweep up and shovel the material into suitable, closed

containers for disposal.[4][10] Avoid creating dust.[10]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[10]

Hazardous Combustion Products: May include carbon oxides (CO, CO2), nitrogen oxides

(NOx), and hydrogen chloride gas.[10][11]

Advice for Firefighters: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[10][11]

Storage and Stability
Chemical Stability: Stable under normal conditions.[4]

Conditions to Avoid: Incompatible products and excess heat.[4]

Incompatible Materials: None known.[4]

Hazardous Decomposition Products: None under normal use conditions.[4]

Storage: Keep in a well-ventilated place.[8] Store in a tightly closed container in a dry and

well-ventilated place. Store at room temperature under an inert atmosphere.[2][6]

Toxicological Information
Detailed toxicological studies for N-tert-Butylglycine hydrochloride are not extensively

reported in publicly available literature. The primary known effects are irritation to the skin,

eyes, and respiratory system.[4][7] No components of this product at levels greater than or

equal to 0.1% are identified as probable, possible, or confirmed human carcinogens by IARC.

[10] There is no available data on reproductive toxicity or STOT-repeated exposure.[4][10] The

toxicological properties have not been fully investigated.[8][10]
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Disposal Considerations
Dispose of this material and its container at a licensed hazardous waste disposal facility.[8][10]

Follow all federal, state, and local regulations. Contaminated packaging should be disposed of

as unused product.[10]

This guide is intended to provide a comprehensive overview of the safety and handling of N-
tert-Butylglycine hydrochloride for professionals in research and drug development. Always

refer to the specific Safety Data Sheet (SDS) provided by the supplier for the most current and

detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1287880#n-tert-butylglycine-hydrochloride-safety-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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